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Compound of Interest

Compound Name: GSK-269984A

Cat. No.: B1672374 Get Quote

Introduction

GSK-269984A is a potent and selective antagonist of the Prostaglandin E2 Receptor 1 (EP1),

which is involved in inflammatory pain pathways.[1] Accurate and consistent preparation of

stock solutions is crucial for reliable experimental results in pharmacology and drug

development research. This document provides a detailed protocol for the preparation, storage,

and handling of GSK-269984A stock solutions using Dimethyl Sulfoxide (DMSO) as the

solvent.

Data Presentation

The physicochemical properties of GSK-269984A are summarized in the table below for easy

reference.

Property Value Source

Molecular Formula C₂₀H₁₃Cl₂FNNaO₃ [1]

Molecular Weight 429.22 g/mol [1]

CAS Number 892664-04-9 [1]

Solubility in DMSO 7 mg/mL (16.31 mM) [1]

Appearance Solid powder [2]
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Experimental Protocols

Materials and Equipment

GSK-269984A powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable pipette tips

Vortex mixer

Water bath or heat block

Ultrasonic bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM GSK-269984A Stock Solution

Pre-weighing Preparation:

Before opening, allow the vial of GSK-269984A powder to equilibrate to room temperature

for at least 15-20 minutes. This prevents condensation of moisture onto the compound.

Ensure all equipment is clean and calibrated.

Calculating the Required Mass:

Use the following formula to calculate the mass of GSK-269984A needed to prepare a

stock solution of a desired volume and concentration: Mass (mg) = Desired Concentration

(mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM × 1 mL ×

429.22 g/mol = 4.29 mg
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Weighing the Compound:

Carefully weigh the calculated amount of GSK-269984A powder using an analytical

balance and place it into a sterile microcentrifuge tube or vial.

Dissolution in DMSO:

Add the calculated volume of DMSO to the tube containing the GSK-269984A powder. For

the example above, this would be 1 mL.

Vortex the solution for 1-2 minutes to facilitate dissolution.

To achieve full solubility, warming and sonication are recommended.[1] Place the vial in a

water bath or on a heat block set to 60°C and use an ultrasonic bath until the solid is

completely dissolved.[1] Visually inspect the solution to ensure there are no visible

particulates.

Storage and Stability:

Powder (pre-dissolution): The solid form of GSK-269984A is stable for up to 3 years when

stored at -20°C.[1]

Stock Solution in DMSO:

For long-term storage, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3]

Safety Precautions

Always handle GSK-269984A and DMSO in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for GSK-269984A for comprehensive safety and

handling information.
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DMSO is a powerful solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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